Methyl 2-(4-bromophenyl)-2,2-dimethylacetate

Specification

• CAS No.: 154825-97-5
• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: methyl 2-(4-bromophenyl)-2-methylpropanoate
• Standard InChI: InChI=1S/C11H13BrO2/c1-11(2,10(13)14-3)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• Standard InChI Key: JTYDXPPFLQSEAQ-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC=C(C=C1)Br)C(=O)OC
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)Br)C(=O)OC

Introduction

Methyl 2-(4-bromophenyl)-2,2-dimethylacetate (CAS 154825-97-5) is a brominated aromatic ester with applications in organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate due to its unique structural features, including a bromine substituent and ester functional group. Below is a comprehensive analysis of its properties, applications, and commercial availability.

Physical and Chemical Properties

Key physicochemical properties are summarized below:

Property	Value	Reference
Boiling Point	290°C
Density	1.337 g/cm³
Vapor Pressure	0.001 Pa at 40°C
Flash Point	129°C
Solubility in Water	43 mg/L at 20°C
LogP (Partition Coeff.)	3.73 at 22°C
Appearance	Colorless to pale yellow liquid	,

The compound exhibits moderate lipophilicity (LogP = 3.73), suggesting potential utility in drug design for enhancing membrane permeability. It is sparingly soluble in water but dissolves in organic solvents like acetonitrile and chloroform.

Synthesis and Applications

Synthesis

Methyl 2-(4-bromophenyl)-2,2-dimethylacetate is typically synthesized via esterification or substitution reactions. While specific synthetic routes are proprietary, its bromine moiety makes it amenable to cross-coupling reactions, such as Suzuki-Miyaura couplings, for constructing complex aryl frameworks.

Applications

• Pharmaceutical Intermediates: Used in the synthesis of bioactive molecules, including antimicrobial and anticancer agents.

• Agrochemicals: Serves as a precursor for pesticides and herbicides due to its aromatic bromine substituent.

• Material Science: Modifies polymer properties through functional group incorporation.

Hazard Statement	Precautionary Measure
H302 (Harmful if swallowed)	Avoid ingestion
H315 (Causes skin irritation)	Wear protective gloves
H319 (Causes serious eye irritation)	Use eye protection
H335 (May cause respiratory irritation)	Use in well-ventilated areas

Supplier	Purity	Country
Capot Chemical Co., Ltd.	98%	China
Synthonix Corporation	98%	USA
Henan Tianfu Chemical Co.	95%	China

Pricing and availability vary by region, with bulk quantities often requiring direct inquiry.